![molecular formula C17H16BrFN2O3S B4087665 N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide](/img/structure/B4087665.png)
N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide
Overview
Description
N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide, also known as BFPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has been extensively studied for its potential applications in various fields, including drug discovery, medicinal chemistry, and organic synthesis. It has been found to exhibit inhibitory activity against several enzymes, including but not limited to, α-chymotrypsin, trypsin, and thrombin. N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has also been shown to have anti-inflammatory and anti-cancer properties.
Mechanism of Action
N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide is a proline-based compound that acts as a competitive inhibitor of enzymes. It binds to the active site of the enzyme, preventing the substrate from binding and inhibiting the enzyme's activity. N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's inhibitory activity is attributed to the presence of the sulfonyl and bromophenyl groups, which contribute to its binding affinity.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has been shown to have anti-inflammatory and anti-cancer properties. It inhibits the activity of enzymes involved in the inflammatory response and has been shown to reduce the production of pro-inflammatory cytokines. N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has also been shown to inhibit the growth of several cancer cell lines, including breast cancer and lung cancer.
Advantages and Limitations for Lab Experiments
N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has several advantages in lab experiments, including its high potency and specificity towards enzymes. It is also relatively easy to synthesize and purify. However, N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's inhibitory activity is reversible, which can make it challenging to use in long-term experiments. Additionally, N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's inhibitory activity may not be selective towards a particular enzyme, which can lead to off-target effects.
Future Directions
N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's potential applications in drug discovery and medicinal chemistry make it an exciting area of research. Future studies could focus on optimizing N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's inhibitory activity towards specific enzymes or developing analogs with improved pharmacokinetic properties. Additionally, N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide's anti-inflammatory and anti-cancer properties could be further explored for potential therapeutic applications.
properties
IUPAC Name |
N-(4-bromophenyl)-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrFN2O3S/c18-12-3-7-14(8-4-12)20-17(22)16-2-1-11-21(16)25(23,24)15-9-5-13(19)6-10-15/h3-10,16H,1-2,11H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUGSGYLTEWRFCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrFN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.